Cas no 1060794-89-9 (Ethyl 5-(trifluoromethyl)nicotinate)
1060794-89-9 structure
Product Name:Ethyl 5-(trifluoromethyl)nicotinate
CAS No:1060794-89-9
MF:C9H8F3NO2
MW:219.160532951355
CID:1027704
PubChem ID:46311442
Update Time:2025-04-20
Ethyl 5-(trifluoromethyl)nicotinate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-(trifluoromethyl)nicotinate
- Ethyl 5-(trifluoromethyl)nicotite
- ethyl 5-(trifluoromethyl)pyridine-3-carboxylate
- 5-(Trifluoromethyl)nicotinic acid ethyl ester
- Ethyl 3-(trifluoromethyl)-5-pyridinecarboxylate
- 3-Pyridinecarboxylic acid, 5-(trifluoroMethyl)-, ethyl ester
- DB-096077
- AKOS015966377
- DTXSID50673283
- 1060794-89-9
-
- MDL： MFCD11100702
- Inchi： 1S/C9H8F3NO2/c1-2-15-8(14)6-3-7(5-13-4-6)9(10,11)12/h3-5H,2H2,1H3
- InChI Key： TTXCJFXCMQNOMR-UHFFFAOYSA-N
- SMILES： FC(C1C=NC=C(C(=O)OCC)C=1)(F)F
Computed Properties
- Exact Mass: 219.05071298g/mol
- Monoisotopic Mass: 219.05071298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 39.2Ų
Ethyl 5-(trifluoromethyl)nicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM121994-1g |
ethyl 5-(trifluoromethyl)nicotinate |
1060794-89-9 | 95% | 1g |
$356 | 2021-08-06 | |
| Chemenu | CM121994-1g |
ethyl 5-(trifluoromethyl)nicotinate |
1060794-89-9 | 95% | 1g |
$356 | 2023-02-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1657313-1g |
Ethyl 5-(trifluoromethyl)nicotinate |
1060794-89-9 | 98% | 1g |
￥3704.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1657313-5g |
Ethyl 5-(trifluoromethyl)nicotinate |
1060794-89-9 | 98% | 5g |
￥7398.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1657313-10g |
Ethyl 5-(trifluoromethyl)nicotinate |
1060794-89-9 | 98% | 10g |
￥10306.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1657313-25g |
Ethyl 5-(trifluoromethyl)nicotinate |
1060794-89-9 | 98% | 25g |
￥20611.00 | 2024-08-09 |
Ethyl 5-(trifluoromethyl)nicotinate Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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